Cas no 2138531-13-0 (1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 2138531-13-0
• MF: C₁₄H₂₅N₃O₂
• MW: 267.367203474045
• CID: 6361956
• PubChem ID: 165498377
• Update Time: 2025-10-22

1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-1160525
• 2138531-13-0
• 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C14H25N3O2/c1-9-15-17(13(19)16(9)5)12-8-10(18)6-7-11(12)14(2,3)4/h10-12,18H,6-8H2,1-5H3
• InChI Key： WYSSDZKTEXKDNO-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N1C(N(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 267.19467705g/mol
• Monoisotopic Mass: 267.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.1Ų

Additional information on 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2138531-13-0)

The compound 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 2138531-13-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a hydroxycyclohexyl moiety coupled with a triazolone ring, making it a subject of interest in pharmaceutical and agrochemical research. Its tert-butyl group enhances steric hindrance, which can influence reactivity and stability, while the dimethyl substitution on the triazolone ring adds to its versatility in synthetic pathways.

In the context of current trends, researchers are increasingly exploring heterocyclic compounds like 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one for their potential in drug discovery and material science. A frequently searched question in scientific forums is: "What are the applications of triazolone derivatives in modern chemistry?" This compound, with its triazolone core, aligns perfectly with such inquiries, as it exemplifies the utility of these structures in designing bioactive molecules. Its hydroxycyclohexyl component also makes it relevant to discussions about cyclohexane derivatives, a hot topic in organic synthesis.

The synthesis of CAS No. 2138531-13-0 involves multi-step organic reactions, often starting from cyclohexanone derivatives. The incorporation of the tert-butyl group typically requires careful optimization to avoid side reactions, a challenge frequently highlighted in synthetic chemistry communities. Another trending search term, "How to improve the yield of sterically hindered compounds?", resonates with the complexities of producing this molecule. Researchers have reported that using catalytic methods or microwave-assisted synthesis can enhance efficiency, reflecting broader industry shifts toward greener and faster methodologies.

From a pharmacological perspective, the 1,2,4-triazol-5-one scaffold is known for its diverse biological activities, including anti-inflammatory and antimicrobial effects. While 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one has not yet been extensively studied in clinical settings, its structural analogs are under investigation for treating metabolic disorders—a topic frequently searched in medical databases. The presence of the hydroxy group further suggests potential for hydrogen bonding, a key feature in drug-receptor interactions, making it a candidate for medicinal chemistry optimization.

In agrochemical applications, compounds with triazolone rings are often explored as herbicides or plant growth regulators. The dimethyl and tert-butyl substitutions in this molecule could impart selective herbicidal activity, aligning with the growing demand for eco-friendly pesticides. Searches like "What are the latest advancements in crop protection chemicals?" underscore the relevance of such derivatives in sustainable agriculture. Additionally, the hydroxycyclohexyl segment may contribute to improved soil mobility, a desirable trait in modern agrochemical design.

Analytical characterization of CAS No. 2138531-13-0 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for verifying purity and structure, especially given the compound's steric complexity. A common query in analytical chemistry circles is: "How to resolve overlapping peaks in NMR spectra of hindered compounds?" This reflects the practical challenges faced when working with molecules like this one, where the tert-butyl group can complicate spectral interpretation.

In material science, the 1,2,4-triazol-5-one core has been investigated for its potential in polymer stabilization and coordination chemistry. The hydroxycyclohexyl group in 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one could serve as a chelating site for metal ions, opening avenues for catalyst design—a trending area in nanotechnology searches. Furthermore, the compound's thermal stability, inferred from its sterically shielded structure, makes it a candidate for high-performance material applications.

Regulatory and safety aspects of CAS No. 2138531-13-0 are also of interest to industrial users. While not classified as hazardous under major chemical inventories, proper handling protocols are essential due to its fine particulate nature. Searches such as "Best practices for handling specialty chemicals in the lab" highlight the importance of safety data sheets (SDS) and personal protective equipment (PPE) when working with such compounds. The hydroxy functionality also warrants consideration of storage conditions to prevent degradation.

In conclusion, 1-(2-tert-butyl-5-hydroxycyclohexyl)-3,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-5-one represents a compelling case study in the intersection of structural complexity and functional versatility. Its relevance to pharmaceutical, agrochemical, and material science applications ensures continued interest, as evidenced by frequent searches on triazolone chemistry and sterically hindered synthesis. Future research may uncover novel uses for this compound, particularly in emerging fields like green chemistry and targeted drug delivery.